Cas no 51818-85-0 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-,(6R,7R)-)

• Product name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-,(6R,7R)-
• CAS No: 51818-85-0
• MF: C₁₈H₁₈N₂O₇S
• MW: 406.40972
• CID: 385861
• PubChem ID: 6452428

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-,(6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-,(6R,7R)-
• (6R-(6alpha,7beta(R*)))-3-(Acetoxymethyl)-7-(hydroxyphenylacetamido)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• [6R-[6alpha,7beta(R*)]]-3-(acetoxymethyl)-7-(hydroxyphenylacetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-3-(acetyloxymethyl)-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DTXSID001102671
• (6R,7R)-3-[(Acetyloxy)methyl]-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 51818-85-0

• Inchi： InChI=1S/C18H18N2O7S/c1-9(21)27-7-11-8-28-17-12(16(24)20(17)13(11)18(25)26)19-15(23)14(22)10-5-3-2-4-6-10/h2-6,12,14,17,22H,7-8H2,1H3,(H,19,23)(H,25,26)/t12-,14-,17-/m1/s1
• InChI Key： CNAGMNMBHMQZPF-SUYBPPKGSA-N
• SMILES： CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=CC=C3)O)SC1)C(=O)O

Computed Properties

• Exact Mass: 406.083
• Monoisotopic Mass: 406.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Density: 1.56
• Boiling Point: 781.6°Cat760mmHg
• Flash Point: 426.5°C